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Compound of Interest

Compound Name: BMS-741672

Cat. No.: B15606829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of BMS-741672, a potent, selective, and orally active CCR2 antagonist. Given the

absence of a specific Safety Data Sheet (SDS) for this research compound, this guide is based

on best practices for handling potent, non-radiolabeled investigational drugs and data from

structurally similar compounds. A thorough risk assessment should supplement these

procedures for each specific laboratory activity.

Chemical and Physical Properties
A summary of the known quantitative data for BMS-741672 is presented below. This

information is essential for accurate experimental planning and safety assessments.
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Property Value Source

Molecular Weight 506.56 g/mol [1]

Chemical Formula C25H33F3N6O2 [1]

CAS Number 1004757-96-3 [1]

Appearance Solid (presumed) General knowledge

Solubility

Soluble in DMSO and Ethanol

(inferred from similar

compounds)

[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the final and critical barrier to exposure. The level of

protection must be determined by a comprehensive risk assessment considering the quantity of

the compound, its physical form (e.g., powder, solution), and the specific procedure.

PPE Selection Workflow
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PPE Selection Workflow for BMS-741672

Risk Assessment

PPE Requirements

Start: Handling BMS-741672

Assess Physical Form

Assess Quantity

Assess Procedure

Low Risk
(e.g., handling dilute solutions)

- Lab coat
- Safety glasses with side shields

- Single nitrile gloves

Dilute Solution
< 1 mg

Routine handling

Medium Risk
(e.g., preparing stock solutions)

- Lab coat
- Chemical splash goggles

- Double nitrile gloves

Solid or Solution
1-100 mg

Solution prep

High Risk
(e.g., weighing powder)

- Disposable solid-front gown
- Face shield and goggles

- Double nitrile gloves
- Respiratory protection (N95 or higher)

Powder
> 100 mg
Weighing

Click to download full resolution via product page

Caption: PPE selection is based on the physical form, quantity, and procedure.
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Experimental Protocols
Adherence to strict protocols is vital to minimize exposure and ensure experimental integrity.

Weighing and Dispensing (as a Powder)
Work Area Preparation: Conduct all weighing activities within a certified chemical fume hood

or a ventilated balance enclosure. The work surface should be covered with absorbent,

disposable bench paper.

PPE: Don a disposable, solid-front lab coat or gown, safety goggles, a face shield, and two

pairs of chemical-resistant gloves (e.g., nitrile). Respiratory protection (at a minimum, an N95

respirator) is mandatory.

Procedure:

Use dedicated spatulas and weighing boats.

Dispense the powder slowly and carefully to avoid creating airborne dust.

Clean the balance and surrounding surfaces with a damp wipe after weighing.

All disposable materials used in the process (e.g., weighing boats, wipes, gloves) are to

be considered contaminated waste.

Solution Preparation
Work Area Preparation: All solution preparations must be performed in a chemical fume

hood.

PPE: Wear a lab coat, chemical splash goggles, and double nitrile gloves.

Procedure:

Add the solvent to the vessel containing the pre-weighed BMS-741672.

Cap the vessel securely before mixing or sonicating.

If heating is required, use a controlled heating block and ensure adequate ventilation.
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Clearly label the solution with the compound name, concentration, solvent, date, and your

initials.

Disposal Plan
Proper disposal of BMS-741672 and all contaminated materials is essential to prevent

environmental contamination and accidental exposure. All waste generated should be treated

as hazardous chemical waste.

Waste Stream Disposal Procedure

Unused/Expired Compound

- Collect in a clearly labeled, sealed, and

compatible container. - Do not dispose of down

the drain or in regular trash. - Arrange for

disposal through your institution's Environmental

Health and Safety (EHS) office or a certified

hazardous waste vendor.

Contaminated Labware (e.g., vials, pipette tips)

- Collect in a designated, puncture-resistant,

and sealed container. - Label as "Hazardous

Waste" with the name of the compound.[1]

Contaminated PPE (e.g., gloves, lab coat)

- Carefully doff PPE to avoid self-contamination.

- Place in a sealed bag or container labeled as

hazardous waste.[1]

Aqueous Waste

- Collect in a sealed, labeled container. - Do not

mix with other waste streams unless

compatibility is confirmed.[1]

Sharps (needles, syringes)

- If the syringe is completely empty, it can be

disposed of in a designated sharps container. -

If there is any residual volume, it must be

disposed of as hazardous chemical waste.

Decontamination
All surfaces and equipment that have come into contact with BMS-741672 should be

decontaminated.
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The effectiveness of a specific deactivating solution for BMS-741672 is not known.

Therefore, a thorough cleaning with a suitable solvent (e.g., ethanol) followed by a soap and

water wash is recommended. All cleaning materials must be disposed of as hazardous

waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15606829?utm_src=pdf-body
https://www.benchchem.com/product/b15606829?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/bms-741672.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5159191/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5159191/
https://www.benchchem.com/product/b15606829#personal-protective-equipment-for-handling-bms-741672
https://www.benchchem.com/product/b15606829#personal-protective-equipment-for-handling-bms-741672
https://www.benchchem.com/product/b15606829#personal-protective-equipment-for-handling-bms-741672
https://www.benchchem.com/product/b15606829#personal-protective-equipment-for-handling-bms-741672
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15606829?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

